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Compound of Interest

Compound Name: 7-Bromo-4-methylchroman-4-OL
Cat. No.: B13942389
Get Quote
\ J

Executive Summary & Chemical Profile

7-Bromo-4-methylchroman-4-ol is a halogenated bicyclic organic intermediate, typically
utilized in the synthesis of pharmaceutical scaffolds (e.g., kinase inhibitors). Its disposal is
strictly governed by its halogen content (Bromine).

Unlike standard organic waste, this compound cannot be incinerated in standard fuel-blending
kilns. Upon combustion, the bromine atom releases hydrogen bromide (HBr), a highly corrosive
acid gas that damages incinerator linings and requires specialized scrubbing systems.

Chemical Identity for Labeling:

Functional Groups: Aryl Bromide, Tertiary Alcohol, Chroman Ether.

Physical State: Solid (typically off-white powder).

Primary Hazard: Irritant (Skin/Eye/Respiratory), Potential Aquatic Toxin.

Waste Classification: Halogenated Organic.[1][2][3][4][5]
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Pre-Disposal Safety Assessment

Before handling waste, the researcher must recognize the specific stability profile of the "4-ol"

(tertiary alcohol) moiety.

Stability Warning: Dehydration Risk

This compound is a tertiary benzylic alcohol. In the presence of strong acids (often found in

"General Acid Waste" streams), it can undergo rapid dehydration to form 7-bromo-4-

methylenechroman. While not explosive, this reaction generates heat and changes the

chemical profile of the waste.

o CRITICAL RULE: Never dispose of this compound in acidic waste streams.

Personal Protective Equipment (PPE) Matrix

Protection Zone

Recommended Gear

Technical Rationale

Dermal (Hands)

Nitrile Gloves (Min thickness:
0.11mm)

Prevents absorption of the
brominated lipophilic ring.
Double glove if dissolving in
DCM.

Ocular

Chemical Splash Goggles

Standard safety glasses are
insufficient for powders that
may become airborne during

transfer.

Respiratory

Fume Hood (Face velocity: 80-
100 fpm)

Local exhaust ventilation is
required to capture dust or

solvent vapors if in solution.

Body

Lab Coat (Cotton/Poly blend)

Standard protection against

solid particulates.

Waste Segregation & Disposal Protocol

The following protocol utilizes the "Source-Separate-Segregate” methodology to ensure EPA

and RCRA compliance.
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Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)

Applicable to: Expired powder, weighing boats, contaminated paper towels, solid spill cleanup
materials.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.
o Labeling: Affix a hazardous waste tag immediately.
o Check: "Solid Waste"[3][6]
o Check: "Toxic" and "Irritant"
o Write: "7-Bromo-4-methylchroman-4-ol (Halogenated Organic Solid)"
e Segregation: Place the jar in the Halogenated Solids satellite accumulation area.
o Do not place in the general trash.

o Do not mix with oxidizers (e.g., permanganates) or strong acids.[1][4]

Scenario B: Liquid Waste (Mother Liquor/Reaction
Mixtures)

Applicable to: Compound dissolved in solvents like Dichloromethane (DCM), Ethyl Acetate, or
Methanol.

o Stream Identification: You must select the Halogenated Solvent stream.

o Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the
dissolved brominated compound (>1000 ppm) legally classifies the entire mixture as
halogenated waste.

» Bulking: Pour into the carboy designated for Halogenated Waste (often color-coded Green or
Yellow depending on institutional standards).
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e Log Entry: Record the volume and the approximate concentration of the chroman derivative
on the waste log sheet.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision-making process required at the bench to
prevent regulatory violations.
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Click to download full resolution via product page

Figure 1: Decision tree for segregating brominated chroman derivatives. Note that liquid waste
defaults to the halogenated stream due to the solute's bromine content.
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Regulatory & Technical Reference Data
Waste Characterization Codes (RCRA/EPA)

While this specific intermediate is not "Listed" (P or U list), it is regulated based on its
characteristics.

Parameter Classification Notes

Often co-classified with the
EPA Waste Code D001 / FOO1-F005 solvent used (e.g., FOO2 for
Methylene Chloride).

. . . Not ignitable as a solid, but
Characteristic Toxic / Irritant )
combustible.

Must be burned at >1000°C
Destruction Method Rotary Kiln Incineration with caustic scrubbing to

neutralize HBr gas [1].

Emergency Spill Procedures

e Solid Spill: Do not sweep dry dust (creates aerosols). Wet the powder slightly with an inert
solvent (heptane) or water, then wipe up with pads. Place pads in the Halogenated Solids
bin.

e Liquid Spill: Absorb with vermiculite or spill pillows. Do not use paper towels for large
volumes of halogenated solvents. Dispose of absorbent as Halogenated Solid Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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